N,N-Diethyl-4-{[(2-methylpropyl)amino]methyl}aniline dihydrochloride

• IUPAC Name: N,N-diethyl-4-[(2-methylpropylamino)methyl]aniline;dihydrochloride
• InChI: InChI=1S/C15H26N2.2ClH/c1-5-17(6-2)15-9-7-14(8-10-15)12-16-11-13(3)4;;/h7-10,13,16H,5-6,11-12H2,1-4H3;2*1H
• InChI Key: XVFLDCJSAILLLC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)CNCC(C)C.Cl.Cl
• Molecular Formula: C15H28Cl2N2
• Molecular Weight: 307.3 g/mol

Description

“N,N-Diethyl-4-{[(2-methylpropyl)amino]methyl}aniline dihydrochloride” is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic and industrial applications. It is also known by its synonyms and has a molecular formula of C15H28Cl2N2.

Molecular Structure Analysis

The molecular structure of “N,N-Diethyl-4-{[(2-methylpropyl)amino]methyl}aniline dihydrochloride” is represented by the molecular formula C15H28Cl2N2. This indicates that the molecule contains 15 carbon atoms, 28 hydrogen atoms, 2 chlorine atoms, and 2 nitrogen atoms.

Scientific Research Applications

Synthesis and Structural Properties

The formation of complex chemical structures starting from simpler aniline derivatives demonstrates the vast potential for creating novel compounds with unique properties. For instance, the synthesis of substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones through the reaction of chloral with substituted anilines highlights a method for generating compounds with potentially significant biological or chemical properties (Issac & Tierney, 1996). This process underlines the importance of aniline derivatives in synthesizing complex molecules, which could relate to the applications of N,N-Diethyl-4-{[(2-methylpropyl)amino]methyl}aniline dihydrochloride in scientific research.

Potential Applications in Biological Systems

The interaction of aniline and its derivatives with biological systems is a significant area of study, particularly concerning genotoxic activities. For example, the review of aniline's effects in inducing tumors in rats’ spleens due to methemoglobinemia highlights the complex biological interactions of aniline derivatives (Bomhard & Herbold, 2005). Understanding these interactions can lead to insights into the biological significance and potential therapeutic or toxicological effects of similar compounds, including N,N-Diethyl-4-{[(2-methylpropyl)amino]methyl}aniline dihydrochloride.

Degradation and Environmental Impact

The degradation of nitrogen-containing compounds, like those related to N,N-Diethyl-4-{[(2-methylpropyl)amino]methyl}aniline dihydrochloride, is crucial for assessing their environmental impact. Advanced oxidation processes have shown effectiveness in mineralizing nitrogen-containing compounds, which is essential for mitigating their presence in water sources (Bhat & Gogate, 2021). This research area not only addresses the environmental sustainability of using such compounds but also opens up avenues for developing methods to reduce the potential negative impacts of their degradation products.